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Compound of Interest

Compound Name: 2,6-Difluoro-4-iodoaniline

Cat. No.: B137674 Get Quote

Essential Safety and Handling Guide for 2,6-
Difluoro-4-iodoaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 2,6-Difluoro-4-iodoaniline (CAS No: 141743-49-9). Adherence to these

procedures is essential to ensure personal safety and regulatory compliance in the laboratory.

Hazard Overview & Personal Protective Equipment
(PPE)
2,6-Difluoro-4-iodoaniline is a chemical compound that requires careful handling due to its

potential health hazards. Based on available safety data, it is classified as causing skin and

serious eye irritation.[1] It may also be harmful if swallowed, in contact with skin, or inhaled.

Therefore, a comprehensive PPE strategy is mandatory to minimize exposure.

Summary of Required Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b137674?utm_src=pdf-interest
https://www.benchchem.com/product/b137674?utm_src=pdf-body
https://www.benchchem.com/product/b137674?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Purpose

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields meeting EN166 (EU) or

ANSI Z87.1 (US) standards. A

face shield is recommended

for splash-prone operations.

To protect eyes and face from

splashes and airborne

particles.

Skin Protection

Gloves: Viton®, Polyvinyl

Alcohol (PVA), or multi-layered

laminates (e.g.,

Norfoil®/SilverShield®) are

recommended for extended

contact due to the presence of

aromatic and halogenated

groups. For incidental contact

only, heavy-duty nitrile gloves

(minimum 5-mil thickness) may

be used, but must be replaced

immediately upon

contamination. Standard nitrile

gloves offer poor resistance to

aromatic and halogenated

hydrocarbons and are not

recommended for direct

handling.[2][3][4] Lab Coat: A

standard, fully-buttoned

laboratory coat is required.

Footwear: Closed-toe and

closed-heel shoes must be

worn at all times in the

laboratory.

To prevent skin contact with

the chemical.

Respiratory Protection A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is recommended,

especially for operations that

To prevent inhalation of dust or

vapors.
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may generate dust or aerosols.

All respiratory protection must

be used in conjunction with a

properly functioning chemical

fume hood and as part of a

comprehensive respiratory

protection program.

Note: While a specific Occupational Exposure Limit (OEL) for 2,6-Difluoro-4-iodoaniline has

not been established, the OEL for aniline, a related compound, is 2 ppm (7.6 mg/m³) as a Time-

Weighted Average (TWA) according to ACGIH.[5] This indicates a need for stringent control of

airborne concentrations.

Operational Workflow for Safe Handling
Proper handling procedures are critical to prevent exposure and contamination. The following

workflow outlines the essential steps for working with 2,6-Difluoro-4-iodoaniline.
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Figure 1. Safe Handling Workflow for 2,6-Difluoro-4-iodoaniline
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Figure 1. Safe Handling Workflow for 2,6-Difluoro-4-iodoaniline
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Experimental Protocol Details:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Ensure all required PPE is available and in good condition. Don all appropriate PPE as

specified in the table above.

Verify that the chemical fume hood is functioning correctly (check airflow monitor) and

prepare the work surface with absorbent, disposable liners.

Handling:

All manipulations of solid 2,6-Difluoro-4-iodoaniline, including weighing and transferring,

must be conducted within a certified chemical fume hood to minimize inhalation risk.

Use spark-proof tools and equipment.

Keep containers tightly sealed when not in immediate use to prevent the release of dust or

vapors.

Post-Handling:

Upon completion of work, decontaminate all surfaces and equipment with an appropriate

solvent and cleaning agent.

Remove contaminated PPE by carefully peeling off gloves and lab coats to avoid contact

with the outer surfaces. Dispose of all single-use PPE as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Storage and Disposal Plans
Storage:

Store 2,6-Difluoro-4-iodoaniline in a tightly closed container in a cool, dry, and well-

ventilated area.
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Keep it away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[6]

The storage area should be clearly labeled and secured.

Disposal:

All waste containing 2,6-Difluoro-4-iodoaniline, including contaminated consumables (e.g.,

gloves, weigh papers, absorbent pads), must be treated as hazardous waste.

Collect solid waste in a designated, clearly labeled, and sealed container.

Liquid waste containing this compound should be collected in a separate, compatible, and

clearly labeled hazardous waste container. Halogenated organic waste streams are often

required.

Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2,6-Difluoro-
4-iodoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137674#personal-protective-equipment-for-handling-
2-6-difluoro-4-iodoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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